Cas no 25108-93-4 (6H-Purin-6-one, 3,7-dihydro-3,8-dimethyl-)

• Product Name: 6H-Purin-6-one, 3,7-dihydro-3,8-dimethyl-
• CAS No: 25108-93-4
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 1420674
• Update Time: 2024-08-15

6H-Purin-6-one, 3,7-dihydro-3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one, 3,7-dihydro-3,8-dimethyl-
• 6H-Purin-6-one, 3,9-dihydro-3,8-dimethyl-

• Inchi： 1S/C7H8N4O/c1-4-9-5-6(10-4)11(2)3-8-7(5)12/h3H,1-2H3,(H,9,10)
• InChI Key： WJTNDJSCTMMBLY-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C=NC2=O)NC=1C

Computed Properties

• Exact Mass: 164.06994

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 472.8±37.0 °C(Predicted)
• PSA: 61.35
• pka: 10.97±0.20(Predicted)